Cas no 6944-75-8 (5-Pyrimidinecarboxylicacid, 4-chloro-2-[[(2,4-dichlorophenyl)methyl]thio]-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-chloro-2-[[(2,4-dichlorophenyl)methyl]thio]-, ethyl ester
• CAS No: 6944-75-8
• MF: C₁₄H₁₁Cl₃N₂O₂S
• MW: 377.673339128494
• CID: 514303
• PubChem ID: 246275
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-chloro-2-[[(2,4-dichlorophenyl)methyl]thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-chloro-2-[[(2,4-dichlorophenyl)methyl]thio]-, ethyl ester
• ethyl 4-chloro-2-[(2,4-dichlorophenyl)methylsulfanyl]pyrimidine-5-carboxylate
• AC1L6HPE
• AC1Q3N13
• AR-1I9205
• CTK5C9906
• ethyl 4-chloro-2-[(2,4-dichlorobenzyl)sulfanyl]pyrimidine-5-carboxylate
• NSC58981
• NSC-58981
• 6944-75-8
• DTXSID00289090
• Ethyl 4-chloro-2-((2,4-dichlorobenzyl)thio)pyrimidine-5-carboxylate

• Inchi： 1S/C14H11Cl3N2O2S/c1-2-21-13(20)10-6-18-14(19-12(10)17)22-7-8-3-4-9(15)5-11(8)16/h3-6H,2,7H2,1H3
• InChI Key： ZDGWAUNVURHYEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1N=CC(C(=O)OCC)=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 375.96100
• Monoisotopic Mass: 375.960682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38000
• LogP: 4.90580